N-(3,5-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[2,4-dioxo-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C23H21N5O3/c1-15-10-16(2)12-18(11-15)26-20(29)14-27-19-4-3-7-25-21(19)22(30)28(23(27)31)13-17-5-8-24-9-6-17/h3-12H,13-14H2,1-2H3,(H,26,29)
• InChI Key: QMBSKYIPSFIEQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=NC=C4)N=CC=C3)C
• Molecular Formula: C23H21N5O3
• Molecular Weight: 415.4 g/mol

Description

N-(3,5-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H21N5O3 and its molecular weight is 415.453. The purity is usually 95%.
BenchChem offers high-quality N-(3,5-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,5-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Derivatives and Structural Analysis

Heterocyclic-Derivatives of Guanidine : The study explores the formation and X-Ray structure determination of various heterocyclic derivatives, including discussions on their synthesis and structural characteristics. This type of research is foundational for understanding the potential applications of such compounds in scientific research, highlighting the importance of structural analysis in the development of new materials or chemical agents (Banfield et al., 1987).

Radioligands for Imaging

Radiosynthesis of [18F]PBR111 : This study demonstrates the synthesis of a selective radioligand designed for imaging the translocator protein (18 kDa) with PET, showcasing the application of such compounds in biomedical imaging and diagnostics. The process involves detailed synthesis steps, highlighting the potential of heterocyclic compounds in enhancing imaging techniques (Dollé et al., 2008).

Antimicrobial Activity

Synthesis and Antimicrobial Activity of Pyrimidinone and Oxazinone Derivatives : This research outlines the synthesis of new derivatives and their tested antimicrobial properties. Such studies indicate the potential use of these compounds in developing new antibacterial and antifungal agents, contributing to the field of pharmaceuticals and healthcare (Hossan et al., 2012).

Biochemical Synthesis and Evaluation

Polycyclic N-hetero Compounds : The research focuses on reactions of benzyl ketones with formamide or acetamide, leading to the synthesis of polycyclic N-hetero compounds. These findings contribute to the understanding of complex chemical reactions and the potential for creating novel compounds with specific properties (Hirota et al., 1978).